Cas no 824938-48-9 (Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-)

Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl- structure
824938-48-9 structure
Product name:Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
CAS No:824938-48-9
MF:C11H14N2O2S
MW:238.306061267853
CID:690333
PubChem ID:406753

Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
    • N-(3-amino-3-oxopropyl)-3-methyl-2-sulfanylbenzamide
    • 824938-48-9
    • DTXSID90328129
    • NSC-725033
    • SCHEMBL13869139
    • N-(2-Carbamoyl-ethyl)-2-mercapto-3-methyl-benzamide
    • NSC725033
    • Inchi: InChI=1S/C11H14N2O2S/c1-7-3-2-4-8(10(7)16)11(15)13-6-5-9(12)14/h2-4,16H,5-6H2,1H3,(H2,12,14)(H,13,15)
    • InChI Key: LVBKSGGNLFHGRK-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CC=C1)C(=O)NCCC(=O)N)S

Computed Properties

  • Exact Mass: 238.07759887g/mol
  • Monoisotopic Mass: 238.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.2Ų
  • XLogP3: 0.6

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